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Compound of Interest

Compound Name: 3-Amino-4-methylbenzoic acid

Cat. No.: B048440 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

3-Amino-4-methylbenzoic acid (CAS No. 2458-12-0). The information is compiled from safety

data sheets (SDS) to ensure safe laboratory practices and emergency preparedness.

Hazard Identification and Classification
3-Amino-4-methylbenzoic acid is classified as a hazardous chemical.[1][2] It is crucial to

understand its potential effects to ensure proper handling.

GHS Hazard Statements:

H315: Causes skin irritation.[2][3][4]

H319: Causes serious eye irritation.[2][3][4]

H335: May cause respiratory irritation.[2][3][4][5]

Signal Word: Warning[3][4][5]

Hazard Pictogram:

GHS07: Exclamation Mark[2]
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Physical and Chemical Properties
A summary of the key physical and chemical properties of 3-Amino-4-methylbenzoic acid is

presented below.

Property Value Source

Molecular Formula C₈H₉NO₂ [6]

Molecular Weight 151.16 g/mol [6][7]

Appearance
White to purple powder,

crystals, or chunks

Melting Point 162 - 168 °C [7]

Flash Point 173.3 °C [7]

CAS Number 2458-12-0 [3][6][7]

EC Number 219-543-1 [3]

Exposure Controls and Personal Protection
Adherence to proper exposure controls and the use of personal protective equipment (PPE)

are paramount to ensure the safety of laboratory personnel.

Engineering Controls
Work in a well-ventilated place.[1][3][4]

Ensure eyewash stations and safety showers are close to the workstation.[1][8]

Personal Protective Equipment (PPE)
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PPE Type Specifications Source

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[3][4]

Skin Protection

Wear protective gloves and

impervious clothing. Gloves

must be inspected prior to use.

[1][3][4]

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator or a dust

mask type N95 (US).

[3][4]

Handling and Storage
Precautions for Safe Handling

Avoid contact with skin and eyes.[1][4]

Avoid the formation of dust and aerosols.[3][4]

Wash hands thoroughly after handling.[1][3][5]

Use non-sparking tools.[4]

Do not eat, drink, or smoke when using this product.[4]

Conditions for Safe Storage
Store in a cool, dry, and well-ventilated place.[1][4]

Keep the container tightly closed.[1][3][4]

Store locked up.[1][3][4]

Incompatible materials include oxidizing agents.[1]
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First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure. The following diagram

outlines the recommended procedures.

Exposure Route

First Aid Action

Medical Attention

Inhalation

Move to fresh air.
If breathing is difficult, give oxygen.

If not breathing, give artificial respiration.

Skin Contact

Take off contaminated clothing.
Wash off with soap and plenty of water.

Eye Contact

Rinse cautiously with water for at least 15 minutes.
Remove contact lenses, if present and easy to do.

Ingestion

Rinse mouth with water.
Do NOT induce vomiting.

Never give anything by mouth to an unconscious person.

Seek immediate medical attention.

If skin irritation occurs If eye irritation persists

Click to download full resolution via product page

Caption: First aid procedures for different exposure routes.

Detailed First Aid Protocols
Inhalation: Move the victim to fresh air.[1][3][4] If breathing is difficult, administer oxygen.[3]

[4] If the victim is not breathing, provide artificial respiration and seek immediate medical

attention.[3][4] Do not use mouth-to-mouth resuscitation if the chemical was ingested or

inhaled.[3][4]

Skin Contact: Immediately remove contaminated clothing.[3][4] Wash the affected area with

soap and plenty of water.[3][4] Consult a doctor if irritation occurs.[3][4]
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Eye Contact: Rinse cautiously with water for at least 15 minutes, including under the eyelids.

[1][3] Remove contact lenses if present and easy to do so.[3] Continue rinsing and seek

medical advice if irritation persists.[1]

Ingestion: Rinse the mouth with water.[3] Do not induce vomiting.[1][3] Never give anything

by mouth to an unconscious person.[1][3] Call a doctor or Poison Control Center

immediately.[3]

Accidental Release Measures
In the event of a spill, a structured response is necessary to mitigate risks to personnel and the

environment.
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Immediate Actions

Containment & Cleanup

Disposal

Environmental Precautions

Accidental Release Occurs

Ensure adequate ventilation.

Evacuate personnel to safe areas.

Remove all sources of ignition.

Wear personal protective equipment
(chemical impermeable gloves, safety goggles).

Prevent further spillage or leakage if safe to do so.

Sweep up and shovel into suitable containers for disposal.
Avoid dust formation.

Do not let the chemical enter drains.
Discharge into the environment must be avoided.

Use spark-proof tools and explosion-proof equipment.

Dispose of contents/container in accordance with
local, regional, national, and international regulations.

Click to download full resolution via product page

Caption: Workflow for handling an accidental release.
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Detailed Accidental Release Protocols
Personal Precautions: Avoid dust formation and contact with skin and eyes.[3][4] Use

personal protective equipment, including chemical-impermeable gloves.[3][4] Ensure

adequate ventilation and remove all sources of ignition.[3][4] Evacuate personnel to safe

areas.[3][4]

Environmental Precautions: Prevent further leakage or spillage if it is safe to do so.[3] Do not

allow the chemical to enter drains, as discharge into the environment should be avoided.[3]

Methods for Cleaning Up: Collect and arrange for disposal.[3][4] Keep the chemical in

suitable, closed containers for disposal.[3][4] Use spark-proof tools and explosion-proof

equipment.[3][4] Adhered or collected material should be disposed of promptly in accordance

with appropriate laws and regulations.[3][4]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[3]

Specific Hazards: No data is available on specific hazards arising from the chemical.[3]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus if

necessary.[3][4]

Toxicological and Ecological Information
Currently, there is no specific data available for acute toxicity, persistence and degradability,

bioaccumulative potential, or mobility in soil for 3-Amino-4-methylbenzoic acid.[3]

Disposal Considerations
Dispose of contents and containers to an appropriate treatment and disposal facility in

accordance with applicable laws and regulations.[3][4]

This guide is intended for informational purposes and should not replace a thorough review of

the substance's Safety Data Sheet (SDS) and adherence to all institutional safety protocols.

Always consult the most current SDS for 3-Amino-4-methylbenzoic acid before use.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.echemi.com/sds/3-amino-4-methylbenzoicacid-pid_Seven17501.html
https://www.echemi.com/sds/boc-3-amino-4-methylbenzoic-acid-pd180713174164.html
https://www.echemi.com/sds/3-amino-4-methylbenzoicacid-pid_Seven17501.html
https://www.echemi.com/sds/boc-3-amino-4-methylbenzoic-acid-pd180713174164.html
https://www.echemi.com/sds/3-amino-4-methylbenzoicacid-pid_Seven17501.html
https://www.echemi.com/sds/boc-3-amino-4-methylbenzoic-acid-pd180713174164.html
https://www.echemi.com/sds/3-amino-4-methylbenzoicacid-pid_Seven17501.html
https://www.echemi.com/sds/boc-3-amino-4-methylbenzoic-acid-pd180713174164.html
https://www.echemi.com/sds/3-amino-4-methylbenzoicacid-pid_Seven17501.html
https://www.echemi.com/sds/3-amino-4-methylbenzoicacid-pid_Seven17501.html
https://www.echemi.com/sds/3-amino-4-methylbenzoicacid-pid_Seven17501.html
https://www.echemi.com/sds/boc-3-amino-4-methylbenzoic-acid-pd180713174164.html
https://www.echemi.com/sds/3-amino-4-methylbenzoicacid-pid_Seven17501.html
https://www.echemi.com/sds/boc-3-amino-4-methylbenzoic-acid-pd180713174164.html
https://www.echemi.com/sds/3-amino-4-methylbenzoicacid-pid_Seven17501.html
https://www.echemi.com/sds/boc-3-amino-4-methylbenzoic-acid-pd180713174164.html
https://www.echemi.com/sds/3-amino-4-methylbenzoicacid-pid_Seven17501.html
https://www.echemi.com/sds/boc-3-amino-4-methylbenzoic-acid-pd180713174164.html
https://www.echemi.com/sds/3-amino-4-methylbenzoicacid-pid_Seven17501.html
https://www.echemi.com/sds/3-amino-4-methylbenzoicacid-pid_Seven17501.html
https://www.echemi.com/sds/3-amino-4-methylbenzoicacid-pid_Seven17501.html
https://www.echemi.com/sds/boc-3-amino-4-methylbenzoic-acid-pd180713174164.html
https://www.benchchem.com/product/b048440?utm_src=pdf-body
https://www.echemi.com/sds/3-amino-4-methylbenzoicacid-pid_Seven17501.html
https://www.echemi.com/sds/3-amino-4-methylbenzoicacid-pid_Seven17501.html
https://www.echemi.com/sds/boc-3-amino-4-methylbenzoic-acid-pd180713174164.html
https://www.benchchem.com/product/b048440?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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